Cas no 175202-63-8 (3-Methyl-5-methylsulfanyl-4-vinylthiophene-2-carboxylic acid)

• Product Name: 3-Methyl-5-methylsulfanyl-4-vinylthiophene-2-carboxylic acid
• CAS No: 175202-63-8
• MF: C₉H₁₀O₂S₂
• MW: 214.304500102997
• MDL: MFCD00106873
• CID: 134101
• PubChem ID: 2778783
• Update Time: 2025-04-19

3-Methyl-5-methylsulfanyl-4-vinylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-ethenyl-3-methyl-5-(methylthio)-
• 3-methyl-5-(methylthio)-4-vinylthiophene-2-carboxylic acid
• 3-Methyl-5-methylsulfanyl-4-vinylthiophene-2-carboxylic acid
• 4-ethenyl-3-methyl-5-methylsulfanylthiophene-2-carboxylic acid
• HMS554H16
• BUTTPARK 94\04-58
• 4-ETHENYL-3-METHYL-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
• 175202-63-8
• 2-Thiophenecarboxylic acid, 4-ethenyl-3-methyl-5-(methylthio)-
• 3-methyl-5-(methylthio)-4-vinylthiophene-2-carboxylicacid
• 3-methyl-5-(methylthio)-4-vinylthiophene-2-carboxylic acid, AldrichCPR
• 4-ethenyl-3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid
• CHEMBL4535628
• DTXSID70381131
• FS-1627
• A811845
• MFCD00106873
• AKOS015908649
• Maybridge1_004570
• W-206177
• FT-0616100
• SCHEMBL7823306
• CS-0328521
• KM 03564

• MDL： MFCD00106873
• Inchi： 1S/C9H10O2S2/c1-4-6-5(2)7(8(10)11)13-9(6)12-3/h4H,1H2,2-3H3,(H,10,11)
• InChI Key： YYBMYUZFQKZPKK-UHFFFAOYSA-N
• SMILES： S1C(=C(C=C)C(C)=C1C(=O)O)SC

Computed Properties

• Exact Mass: 214.01200
• Monoisotopic Mass: 214.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.29
• Melting Point: 172 °C
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.613
• PSA: 90.84000
• LogP: 3.11960

3-Methyl-5-methylsulfanyl-4-vinylthiophene-2-carboxylic acid Security Information

• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39